Cas no 124868-43-5 (1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-)
124868-43-5 structure
Product Name:1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-
CAS No:124868-43-5
MF:C4H3N5O2
MW:153.098919153214
CID:1217198
PubChem ID:6403459
Update Time:2025-04-20
1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro-
- AKOS001757151
- 5,6-dihydro-2H-triazolo[4,5-d]pyridazine-4,7-dione
- STK681099
- CS-0334748
- 5,6-dihydro-1h-[1,2,3]triazolo[4,5-d]pyridazine-4,7-dione
- 124868-43-5
- 1H-[1,2,3]triazolo[4,5-d]pyridazine-4,7-diol
- 1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-d]pyridazine-4,7-dione
-
- Inchi: 1S/C4H3N5O2/c10-3-1-2(6-9-5-1)4(11)8-7-3/h(H,7,10)(H,8,11)(H,5,6,9)
- InChI Key: OFOWYXHDQSVWJJ-UHFFFAOYSA-N
- SMILES: O=C1C2C(C(NN1)=O)=NNN=2
Computed Properties
- Exact Mass: 153.02879
- Monoisotopic Mass: 153.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.8A^2
- XLogP3: -1.2
Experimental Properties
- PSA: 99.77
1H-1,2,3-Triazolo[4,5-d]pyridazine-4,7-dione, 5,6-dihydro- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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